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Compound of Interest

Compound Name: Furmecyclox

Cat. No.: B1674282 Get Quote

Ensuring the safe and environmentally responsible disposal of Furmecyclox is paramount for

any laboratory. This guide provides detailed procedures for researchers, scientists, and drug

development professionals to manage Furmecyclox waste in compliance with safety and

environmental regulations.

Furmecyclox, a fungicide, is classified as a hazardous substance requiring special disposal

considerations. Adherence to these protocols is critical to prevent potential harm to human

health and the environment.

Chemical and Hazard Profile
Understanding the inherent risks of Furmecyclox is the first step in its safe management. The

following table summarizes its key chemical and hazard information.
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Identifier Value

CAS Number 60568-05-0

Molecular Formula C14H21NO3

UN Number UN3077

GHS Hazard Pictograms
GHS08 (Health Hazard), GHS09 (Hazardous to

the Aquatic Environment)

Hazard Statements

H351 (Suspected of causing cancer), H410

(Very toxic to aquatic life with long-lasting

effects)

Risk Statements

R40 (Limited evidence of a carcinogenic effect),

R50/53 (Very toxic to aquatic organisms, may

cause long-term adverse effects in the aquatic

environment)

Safety Statements

S36/37 (Wear suitable protective clothing and

gloves), S60 (This material and its container

must be disposed of as hazardous waste), S61

(Avoid release to the environment. Refer to

special instructions/safety data sheets)

Disposal Workflow
The proper disposal of Furmecyclox follows a strict, regulated pathway to ensure safety and

environmental protection. The workflow diagram below illustrates the necessary steps from

initial handling to final disposal.
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In the Laboratory

Facility Waste Management

Final Disposal

1. Wear Appropriate PPE
(Gloves, Lab Coat, Goggles)

2. Segregate Furmecyclox Waste
(Solid & Liquid)

3. Use Designated, Labeled, and Sealed
Hazardous Waste Containers

4. Store in Designated
Hazardous Waste Accumulation Area

5. Arrange for Pickup by
Licensed Hazardous Waste Contractor

6. Transport to a Permitted
Hazardous Waste Treatment, Storage,

and Disposal Facility (TSDF)

7. Incineration or other
Approved Destruction Method

Click to download full resolution via product page

Furmecyclox Disposal Workflow
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Step-by-Step Disposal Procedures
1. Personal Protective Equipment (PPE): Before handling Furmecyclox waste, it is mandatory

to wear appropriate PPE as indicated by safety statement S36/37. This includes, but is not

limited to:

Nitrile gloves

A lab coat or chemical-resistant apron

Safety goggles or a face shield

2. Waste Segregation:

Solid Waste: Collect any solid Furmecyclox waste, such as contaminated filter paper,

weighing boats, or absorbent materials, in a designated, clearly labeled hazardous waste

container.

Liquid Waste: Collect all liquid waste containing Furmecyclox, including reaction residues

and rinsing solutions, in a separate, leak-proof, and clearly labeled hazardous waste

container. Do not mix with other solvent waste streams unless explicitly permitted by your

institution's environmental health and safety (EHS) department.

Contaminated Sharps: Any sharps, such as needles or broken glassware, contaminated with

Furmecyclox must be disposed of in a designated sharps container for hazardous chemical

waste.

3. Waste Container Management:

All waste containers must be in good condition, compatible with Furmecyclox, and kept

securely closed except when adding waste.

Each container must be clearly labeled with the words "Hazardous Waste," the full chemical

name "Furmecyclox," and the associated hazard pictograms (Health Hazard and

Hazardous to the Aquatic Environment).

4. Storage:
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Store sealed hazardous waste containers in a designated, secondary containment area

within the laboratory that is away from drains and sources of ignition.

The storage area should be clearly marked as a hazardous waste accumulation area.

5. Professional Disposal:

Furmecyclox waste is classified as UN3077, Environmentally hazardous substance, solid,

n.o.s. This classification mandates that it be disposed of through a licensed hazardous waste

disposal company.

Contact your institution's EHS department to arrange for the pickup and disposal of

Furmecyclox waste. They will have established procedures and contracts with certified

waste management vendors.

Never dispose of Furmecyclox down the drain or in regular trash. Its high toxicity to aquatic

life (R50/53, H410) can cause significant and long-lasting environmental damage.

6. Decontamination:

Thoroughly decontaminate any surfaces or equipment that have come into contact with

Furmecyclox using an appropriate solvent (e.g., ethanol or acetone, followed by soap and

water), and collect the cleaning materials as hazardous waste.

By adhering to these procedures, laboratory professionals can ensure the safe handling and

disposal of Furmecyclox, thereby protecting themselves, their colleagues, and the

environment. Always consult your institution's specific chemical hygiene plan and EHS

guidelines for any additional requirements.

To cite this document: BenchChem. [Proper Disposal of Furmecyclox: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674282#furmecyclox-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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